Cas no 1545052-36-5 (2-[(6-Fluoropyridin-3-yl)oxy]acetonitrile)

• Product Name: 2-[(6-Fluoropyridin-3-yl)oxy]acetonitrile
• CAS No: 1545052-36-5
• MF: C₇H₅FN₂O
• MW: 152.125804662704
• MDL: MFCD24190885
• CID: 4783466
• Update Time: 2025-10-21

2-[(6-Fluoropyridin-3-yl)oxy]acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[(6-Fluoropyridin-3-yl)oxy]acetonitrile

• MDL： MFCD24190885
• Inchi： 1S/C7H5FN2O/c8-7-2-1-6(5-10-7)11-4-3-9/h1-2,5H,4H2
• InChI Key： NLQUYDTVGIBQKI-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)OCC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• XLogP3: 1
• Topological Polar Surface Area: 45.9

Additional information on 2-[(6-Fluoropyridin-3-yl)oxy]acetonitrile

Introduction to 2-[(6-Fluoropyridin-3-yl)oxy]acetonitrile (CAS No. 1545052-36-5)

2-[(6-Fluoropyridin-3-yloxy]acetonitrile, identified by its CAS number 1545052-36-5, is a significant compound in the realm of pharmaceutical and chemical research. This compound has garnered considerable attention due to its versatile applications in drug development and synthetic chemistry. Its unique structural properties, characterized by a combination of a fluorinated pyridine ring and an acetonitrile moiety, make it a valuable intermediate in the synthesis of various bioactive molecules.

Thefluoropyridine moiety is particularly noteworthy, as fluorine atoms are known to enhance the metabolic stability and binding affinity of pharmaceutical compounds. In recent years, there has been a surge in the exploration of fluorinated heterocycles in medicinal chemistry, owing to their ability to modulate pharmacokinetic profiles and improve therapeutic efficacy. The presence of theacetonitrile group further contributes to the compound's reactivity, making it a useful building block for more complex molecular architectures.

In the context of contemporary research, 2-[(6-Fluoropyridin-3-yloxy]acetonitrile has been employed in the development of novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory disorders. Thefluoropyridine scaffold is particularly adept at interacting with protein targets, thereby facilitating the design of high-affinity ligands.

The compound'sacetonitrile functionality also plays a pivotal role in its chemical behavior. Acetonitrile is a common solvent and reagent in organic synthesis, known for its ability to stabilize reactive intermediates and facilitate nucleophilic substitutions. This makes 2-[(6-Fluoropyridin-3-yloxy]acetonitrile a versatile tool for chemists seeking to construct complex molecules with precision.

Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies have revealed that thefluoropyridine ring can adopt multiple conformations, depending on the surrounding environment. This flexibility is advantageous for designing molecules that can interact optimally with biological targets. Additionally, theacetonitrile group has been shown to influence electronic properties, making it possible to fine-tune the reactivity of derived compounds.

The pharmaceutical industry has also embraced the use of 2-[(6-Fluoropyridin-3-yloxy]acetonitrile in drug discovery programs. Its incorporation into lead compounds has led to several promising candidates that are currently undergoing preclinical evaluation. These studies underscore the compound's importance as a scaffold for developing next-generation therapeutics.

Beyond its pharmaceutical applications, this compound finds utility in materials science and agrochemical research. The unique electronic properties of thefluoropyridine moiety make it an attractive candidate for designing advanced materials with tailored optical and electronic characteristics. Similarly, its incorporation into agrochemical formulations has shown promise in developing more effective pesticides and herbicides.

In conclusion, 2-[(6-Fluoropyridin-3-yloxy]acetonitrile (CAS No. 1545052-36-5) is a multifaceted compound with broad applications across multiple scientific disciplines. Its structural features, combined with its reactivity and versatility, make it an indispensable tool for researchers seeking to push the boundaries of synthetic chemistry and drug development. As our understanding of molecular interactions continues to evolve, this compound is poised to play an even greater role in shaping the future of chemical research.